Cas no 2418695-73-3 (2-methyl-6-(propan-2-yloxy)aniline hydrochloride)

• Product Name: 2-methyl-6-(propan-2-yloxy)aniline hydrochloride
• CAS No: 2418695-73-3
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• MDL: MFCD32678731
• CID: 5678287
• PubChem ID: 154576939
• Update Time: 2025-05-21

2-methyl-6-(propan-2-yloxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2418695-73-3
• 2-Methyl-6-propan-2-yloxyaniline;hydrochloride
• 2-methyl-6-(propan-2-yloxy)aniline hydrochloride
• EN300-26682429
• Benzenamine, 2-methyl-6-(1-methylethoxy)-, hydrochloride (1:1)

• MDL： MFCD32678731
• Inchi： 1S/C10H15NO.ClH/c1-7(2)12-9-6-4-5-8(3)10(9)11;/h4-7H,11H2,1-3H3;1H
• InChI Key： JUONRPXEYUCHFN-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C)C=1N)C(C)C

Computed Properties

• Exact Mass: 201.0920418g/mol
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-methyl-6-(propan-2-yloxy)aniline hydrochloride

Comprehensive Guide to 2-methyl-6-(propan-2-yloxy)aniline hydrochloride (CAS No. 2418695-73-3): Properties, Applications, and Market Insights

2-methyl-6-(propan-2-yloxy)aniline hydrochloride (CAS No. 2418695-73-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a key intermediate in drug synthesis, plays a crucial role in the development of novel therapeutic agents. Its unique structural features, including the 2-methyl and propan-2-yloxy functional groups, contribute to its reactivity and versatility in synthetic applications.

The chemical industry has seen a growing demand for 2-methyl-6-(propan-2-yloxy)aniline hydrochloride due to its potential applications in the synthesis of bioactive molecules. Researchers are particularly interested in its role as a building block for pharmaceutical intermediates, which are essential in the production of drugs targeting various diseases. The compound's hydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial use.

One of the most searched questions related to this compound is: "What are the applications of 2-methyl-6-(propan-2-yloxy)aniline hydrochloride in drug discovery?" This reflects the growing interest in its potential therapeutic uses. Recent studies have explored its utility in the synthesis of small molecule inhibitors and receptor modulators, which are critical in treating conditions such as inflammation and metabolic disorders. The compound's ability to act as a precursor in multi-step synthetic routes further underscores its importance in modern medicinal chemistry.

From a market perspective, the demand for 2-methyl-6-(propan-2-yloxy)aniline hydrochloride is expected to rise, driven by advancements in pharmaceutical research and the increasing need for innovative drug candidates. Companies specializing in fine chemicals and custom synthesis are actively investing in the production of this compound to meet the needs of academic and industrial researchers. Its CAS No. 2418695-73-3 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

Another trending topic in the chemical community is the sustainable synthesis of such intermediates. Researchers are exploring greener methodologies to produce 2-methyl-6-(propan-2-yloxy)aniline hydrochloride with reduced environmental impact. Techniques such as catalytic hydrogenation and solvent-free reactions are being investigated to optimize its synthesis while minimizing waste and energy consumption.

In addition to its pharmaceutical applications, 2-methyl-6-(propan-2-yloxy)aniline hydrochloride is also studied for its potential use in material science. Its aromatic amine structure makes it a candidate for the development of advanced polymers and functional materials. This dual applicability in both life sciences and material engineering highlights its versatility and broadens its market potential.

For researchers and procurement specialists, understanding the storage and handling of 2-methyl-6-(propan-2-yloxy)aniline hydrochloride is essential. The compound should be stored in a cool, dry place, away from direct sunlight and moisture, to maintain its stability. Proper personal protective equipment (PPE), such as gloves and goggles, is recommended when handling this chemical to ensure safety.

The future of 2-methyl-6-(propan-2-yloxy)aniline hydrochloride looks promising, with ongoing research uncovering new applications and synthetic routes. As the pharmaceutical and chemical industries continue to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics and materials. Its CAS No. 2418695-73-3 will remain a key reference for scientists and suppliers alike.